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Compound of Interest

Compound Name: Sirpefenicol

Cat. No.: B8636501

The following document provides essential safety and logistical information for the proper
disposal of Sirpefenicol (CAS No. 1632310-24-7), a phenicol antibacterial agent intended for
laboratory research use.[1][2] Adherence to these procedures is critical to ensure personnel
safety, environmental protection, and regulatory compliance. The primary directive for
Sirpefenicol disposal is to treat it as hazardous chemical waste, primarily due to its significant
environmental toxicity.[1]

Core Safety Principle: Sirpefenicol is classified as very toxic to aquatic life with long-lasting
effects.[1] Therefore, it must never be disposed of down the drain or in regular solid waste. All
waste streams containing Sirpefenicol must be collected, segregated, and disposed of
through an approved hazardous waste management program.

Sirpefenicol Hazard Profile

This table summarizes the key hazard classifications for Sirpefenicol as identified in its Safety
Data Sheet (SDS).[1]
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Hazard Precautionary
. GHS Category Hazard Statement
Classification Statement Code

o H302: Harmful if
Acute Toxicity, Oral Category 4 P301 + P312, P330
swallowed.

) .. H400: Very toxic to
Acute Aquatic Toxicity Category 1 o P273, P391
aquatic life.

) ] H410: Very toxic to
Chronic Aquatic o ]
o Category 1 aquatic life with long pP273, P391
Toxicity )
lasting effects.

P501: Dispose of
) contents/ container to
Disposal Mandate
an approved waste

disposal plant.

Standard Operating Procedure for Sirpefenicol
Disposal

This section provides a step-by-step guide for handling different waste streams contaminated
with Sirpefenicol. Always consult your institution's Environmental Health & Safety (EHS)
department for specific local requirements.

Personal Protective Equipment (PPE)

Before handling Sirpefenicol in any form (pure substance, solutions, or waste), ensure
appropriate PPE is worn, including:

o Safety glasses or goggles
e Chemical-resistant gloves (e.g., nitrile)

o Laboratory coat

Waste Segregation and Collection

Proper segregation is the first step in compliant waste management.
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Designate specific, clearly labeled hazardous waste containers for Sirpefenicol waste.

Never mix Sirpefenicol waste with other incompatible chemical waste streams.

Keep all hazardous waste containers securely closed except when actively adding waste.

Use secondary containment for all liquid waste containers to prevent spills.

Disposal Protocols for Specific Waste Streams

A. Unused or Expired Stock Sirpefenicol (Solid Powder or High-Concentration Solutions)

These materials are considered hazardous chemical waste.
e Do not attempt to neutralize or deactivate them.

o Collect all such materials in their original container or a designated, properly labeled
hazardous waste container.

o Arrange for pickup and disposal through your institution's EHS-approved hazardous waste
vendor.

B. Contaminated Liquid Waste (e.g., Used Cell Culture Media, Supernatants)

o Autoclaving is not a sufficient disposal method. While autoclaving can sterilize biohazardous
agents, it does not guarantee the chemical degradation of many antibiotics, including
potentially Sirpefenicol.

o Collect all liquid waste containing Sirpefenicol in a dedicated, leak-proof, and clearly labeled
hazardous waste container.

e Do not discharge any liquid antibiotic waste to the sewer system.

o Store the container in a designated satellite accumulation area until it is ready for pickup by
your EHS department.

C. Contaminated Solid Waste (e.g., Gloves, Pipette Tips, Tubes, Flasks, Bench Paper)
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e Place all solid waste items that have come into contact with Sirpefenicol into a designated
container for solid hazardous chemical waste. This is often a pail or drum lined with a heavy-
duty plastic bag.

o Ensure the container is clearly labeled as containing Sirpefenicol-contaminated waste.

* When the container is full, seal it securely and arrange for disposal via your EHS
department.

D. Empty Sirpefenicol Containers

o Empty containers that held Sirpefenicol must be managed carefully to remove residual
product.

¢ Rinse the container three times with a suitable solvent (e.g., water or as recommended by
your EHS office).

e The first rinseate must be collected and disposed of as hazardous liquid waste. Subsequent
rinses should also be collected as hazardous waste to ensure full compliance.

« After triple rinsing, completely deface or remove the original label.

o Dispose of the clean, de-labeled container according to institutional guidelines for glass or
plastic recycling or disposal.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of various
Sirpefenicol waste streams.
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Sirpefenicol Disposal Workflow
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Caption: Sirpefenicol waste disposal decision workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of Sirpefenicol: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8636501#sirpefenicol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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